![molecular formula C33H30N4O5 B2674979 N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,5-dimethoxyphenyl)amino)formamide CAS No. 1796920-34-7](/img/structure/B2674979.png)
N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,5-dimethoxyphenyl)amino)formamide
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Description
N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((2,5-dimethoxyphenyl)amino)formamide is a useful research compound. Its molecular formula is C33H30N4O5 and its molecular weight is 562.626. The purity is usually 95%.
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Scientific Research Applications
Antitumor Applications
Research has shown the development of compounds with antitumor properties, such as imidazotetrazines, which have demonstrated curative activity against leukemia. These compounds may act as prodrugs, undergoing chemical transformations in the body to exert their therapeutic effects (Stevens et al., 1984).
Vasopressin Receptor Antagonists
Studies have been conducted on the synthesis of nonpeptide vasopressin V2 receptor antagonists, which are critical for managing water retention disorders. A novel series of compounds showed high affinity for the V2 receptor, indicating their potential in therapeutic applications (Ohkawa et al., 1999).
Green Chemistry Applications
Innovative catalysts like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) have been utilized to promote methylation reactions under mild conditions, showcasing the compound's role in enhancing green chemistry practices (Shieh et al., 2001).
Chemical Synthesis
Research into non-classical reactions, such as the Pschorr reaction, has led to the synthesis of complex compounds with potential applications in materials science and pharmaceuticals (Daidone et al., 2014).
Photosensitive Polymers
Development of photosensitive polymers incorporating specific diazonaphthoquinone compounds has been explored for applications in the electronics industry, particularly in photolithography for the fabrication of microelectronic devices (Xiao et al., 2006).
Properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)-3-[1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H30N4O5/c1-21-11-7-8-14-24(21)28(38)20-37-27-16-10-9-15-25(27)30(22-12-5-4-6-13-22)35-31(32(37)39)36-33(40)34-26-18-17-23(41-2)19-29(26)42-3/h4-19,31H,20H2,1-3H3,(H2,34,36,40) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGINNKHRSQSSQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4=C(C=C(C=C4)OC)OC)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H30N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
562.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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